Diethyl Stilbestrol β-D-Glucuronide
Diethyl Stilbestrol β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
2408-40-4
VCID:
VC0022631
InChI:
InChI=1S/C24H28O8/c1-3-17(13-5-9-15(25)10-6-13)18(4-2)14-7-11-16(12-8-14)31-24-21(28)19(26)20(27)22(32-24)23(29)30/h5-12,19-22,24-28H,3-4H2,1-2H3,(H,29,30)/b18-17+/t19-,20-,21+,22-,24+/m0/s1
SMILES:
CCC(=C(CC)C1=CC=C(C=C1)OC2C(C(C(C(O2)C(=O)O)O)O)O)C3=CC=C(C=C3)O
Molecular Formula:
C₂₄H₂₈O₈
Molecular Weight:
444.5 g/mol
Diethyl Stilbestrol β-D-Glucuronide
CAS No.: 2408-40-4
Reference Standards
VCID: VC0022631
Molecular Formula: C₂₄H₂₈O₈
Molecular Weight: 444.5 g/mol
| CAS No. | 2408-40-4 |
|---|---|
| Product Name | Diethyl Stilbestrol β-D-Glucuronide |
| Molecular Formula | C₂₄H₂₈O₈ |
| Molecular Weight | 444.5 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[4-[(E)-4-(4-hydroxyphenyl)hex-3-en-3-yl]phenoxy]oxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C24H28O8/c1-3-17(13-5-9-15(25)10-6-13)18(4-2)14-7-11-16(12-8-14)31-24-21(28)19(26)20(27)22(32-24)23(29)30/h5-12,19-22,24-28H,3-4H2,1-2H3,(H,29,30)/b18-17+/t19-,20-,21+,22-,24+/m0/s1 |
| Standard InChIKey | LJMPVHCKUXKZAV-PDSLVOJVSA-N |
| Isomeric SMILES | CC/C(=C(/CC)\C1=CC=C(C=C1)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)C(=O)O)O)O)O)/C3=CC=C(C=C3)O |
| SMILES | CCC(=C(CC)C1=CC=C(C=C1)OC2C(C(C(C(O2)C(=O)O)O)O)O)C3=CC=C(C=C3)O |
| Canonical SMILES | CCC(=C(CC)C1=CC=C(C=C1)OC2C(C(C(C(O2)C(=O)O)O)O)O)C3=CC=C(C=C3)O |
| Synonyms | 4-[(1E)-1-Ethyl-2-(4-hydroxyphenyl)-1-buten-1-yl]phenyl β-D-Glucopyranosiduronic Acid; Diethylstilbestrol Monoglucuronide; Stilbestrol Monoglucuronide; |
| PubChem Compound | 10411193 |
| Last Modified | Nov 11 2021 |
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